N-butyl-N-ethyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide

• IUPAC Name: N-butyl-N-ethyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H27FN2O2/c1-3-5-12-21(4-2)18(23)15-10-13-22(14-11-15)19(24)16-8-6-7-9-17(16)20/h6-9,15H,3-5,10-14H2,1-2H3
• InChI Key: ISNSWYPKEHSTAE-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC)C(=O)C1CCN(CC1)C(=O)C2=CC=CC=C2F
• Molecular Formula: C19H27FN2O2
• Molecular Weight: 334.4 g/mol

Description

N-butyl-N-ethyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide is an organic compound that belongs to the class of piperidine derivatives This compound is characterized by the presence of a piperidine ring substituted with a butyl group, an ethyl group, a fluorobenzoyl group, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-butyl-N-ethyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through the hydrogenation of pyridine over a molybdenum disulfide catalyst.

Introduction of Substituents: The butyl and ethyl groups can be introduced through alkylation reactions using appropriate alkyl halides and bases.

Fluorobenzoylation: The fluorobenzoyl group can be introduced through an acylation reaction using 2-fluorobenzoyl chloride and a suitable base.

Carboxamide Formation: The carboxamide group can be introduced through the reaction of the piperidine derivative with an appropriate amine and a coupling reagent.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch or continuous processes, utilizing optimized reaction conditions to ensure high yield and purity. The use of automated reactors and advanced purification techniques such as chromatography and crystallization are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

N-butyl-N-ethyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorobenzoyl group, using nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

N-butyl-N-ethyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential pharmacological properties, including analgesic and anti-inflammatory effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-butyl-N-ethyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular signaling pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

• N-butyl-N-ethyl-1-(2-chlorobenzoyl)piperidine-4-carboxamide
• N-butyl-N-ethyl-1-(2-bromobenzoyl)piperidine-4-carboxamide
• N-butyl-N-ethyl-1-(2-methylbenzoyl)piperidine-4-carboxamide

Uniqueness

N-butyl-N-ethyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide is unique due to the presence of the fluorobenzoyl group, which imparts distinct electronic and steric properties. This uniqueness can influence the compound’s reactivity, binding affinity, and overall biological activity compared to its analogs with different substituents.